(E)-2-(4-chlorophenyl)-N-[[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-chlorophenyl)-N-[[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]ethenesulfonamide
• InChI: InChI=1S/C18H17ClN2O4S/c19-16-6-4-14(5-7-16)8-11-26(23,24)20-13-15-2-1-3-17(12-15)21-9-10-25-18(21)22/h1-8,11-12,20H,9-10,13H2/b11-8+
• InChI Key: IKDGRUYHPOBMDT-DHZHZOJOSA-N
• Canonical SMILES: C1COC(=O)N1C2=CC=CC(=C2)CNS(=O)(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1COC(=O)N1C2=CC=CC(=C2)CNS(=O)(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol

Description

(E)-2-(4-chlorophenyl)-N-[[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]ethenesulfonamide is a useful research compound. Its molecular formula is C18H17ClN2O4S and its molecular weight is 392.85. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(4-chlorophenyl)-N-[[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]ethenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(4-chlorophenyl)-N-[[3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]ethenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxazolidinones in Antimicrobial Applications

Oxazolidinones, like the 2-oxo-1,3-oxazolidin-3-yl moiety present in the compound, are a novel class of synthetic antimicrobial agents with a unique mechanism for inhibiting protein synthesis. They show bacteriostatic activity against significant human pathogens, including methicillin-resistant Staphylococcus aureus and vancomycin-resistant enterococci. Linezolid is an oxazolidinone that has been developed for clinical use due to its favorable pharmacokinetic and toxicity profiles, demonstrating effectiveness against gram-positive bacterial infections (Diekema & Jones, 2000).

Chlorophenols in Environmental Toxicology

Chlorophenols, as indicated by the 4-chlorophenyl part of the compound, are recognized for their environmental persistence and potential toxic effects on aquatic organisms. These compounds, commonly found in agricultural and industrial wastewater, can accumulate in organs, tissues, and cells, leading to acute and chronic toxic effects on aquatic life. The review highlights the oxidative stress, immune system effects, endocrine disruption, apoptosis, and cancer-promotion activities triggered by chlorophenols in fish (Ge et al., 2017).